Cas no 161249-59-8 (Benzoic acid, 4-(bromomethyl)-3-chloro-, 1,1-dimethylethyl ester)
161249-59-8 structure
Product Name:Benzoic acid, 4-(bromomethyl)-3-chloro-, 1,1-dimethylethyl ester
CAS No:161249-59-8
MF:C12H14BrClO2
MW:305.595362186432
CID:1340933
PubChem ID:19936776
Update Time:2025-04-20
Benzoic acid, 4-(bromomethyl)-3-chloro-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(bromomethyl)-3-chloro-, 1,1-dimethylethyl ester
- tert-butyl-4-(bromomethyl)-3-chlorobenzoate
- NPSDMKJMZURGAT-UHFFFAOYSA-N
- DB-097102
- 161249-59-8
- SCHEMBL2480129
-
- Inchi: 1S/C12H14BrClO2/c1-12(2,3)16-11(15)8-4-5-9(7-13)10(14)6-8/h4-6H,7H2,1-3H3
- InChI Key: NPSDMKJMZURGAT-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(=CC=1Cl)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 303.98662
- Monoisotopic Mass: 303.98657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzoic acid, 4-(bromomethyl)-3-chloro-, 1,1-dimethylethyl ester Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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